1'-(Chloroacetyl)-spiro[isobenzofuran-1(3H),4'-piperidine]

• Molecular Formula: C14H16ClNO2
• Molecular Weight: 265.73 g/mol
• IUPAC Name: 2-chloro-1-spiro[1H-2-benzofuran-3,4'-piperidine]-1'-ylethanone
• InChI: InChI=1S/C14H16ClNO2/c15-9-13(17)16-7-5-14(6-8-16)12-4-2-1-3-11(12)10-18-14/h1-4H,5-10H2
• InChI Key: GDIXVUXBCOGCLN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C3=CC=CC=C3CO2)C(=O)CCl

Description

1'-(Chloroacetyl)-spiro[isobenzofuran-1(3H),4'-piperidine] is a useful research compound. Its molecular formula is C14H16ClNO2 and its molecular weight is 265.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3H-spiro[2-benzofuran-1,4′-piperidine] (5 g, 26 mmol) was dissolved in THF (100 mL) and cooled in ice. Then N-ethyldiisopropylamine (4.94 mL, 29 mmol) and chloroacetyl chloride (2.31 mL, 29 mmol) were added. The mixture was stirred at 20° C. for 15 min. The solid was filtered off and washed with THF. The filtrate was evaporated to dryness and the residue was purified by flash chromatography on silica gel with heptane/AcOEt 70:30. One obtained light yellow crystals (6.5 g, 92%). MS: m/z=266 [M+H]+.